Gelation at a temperature below the freezing point of a solvent is known as cryogelation, which has attracted attention in regenerative medicine due to its improved mechanical and structural properties. This study focuses on using cryogelation as a versatile method for fabricating biomimetic scaffolds with improved mechanical strength and larger pore sizes with potential for bone tissue engineering applications. Scaffolds comprising carboxymethyl chitosan/gelatin/nano-hydroxyapatite were formed through cryogelation. The effects of three parameters – namely, cross-linker concentration, mineral content and gelatin-to-polymer ratio – on physical, chemical and mechanical properties were investigated. In this work, MG63 cells were used for an in vitro assay. In addition, an in vivo assay was conducted to investigate the biocompatibility of the nanocomposite scaffolds. The results showed that all scaffolds have a porous structure with interconnected pores with a morphology similar to bone structure. Their pore size, porosity and swelling ratio decreased with an increased cross-linker concentration, while nano-hydroxyapatite had the opposite effect. X-ray diffraction results also showed that the inorganic phase retained its crystallinity in the substrate with a slight decrease in crystal size. In addition, the scaffolds showed no toxicity in either in vitro or in vivo studies. The obtained results showed that biomimetic cryogels based on carboxymethyl chitosan/gelatin/hydroxyapatite have potential for bone tissue engineering.

Various molecules may modify the surface chemistry of commonly used nanomaterials (NMs), resulting in the synthesis of novel and safer NMs. The current study was delineated to evaluate the in vivo toxicity profiling of the silver nanoconjugates (AgNCs) conjugated with different amino acids. The L-glycine capped-AgNCs exhibited toxicity and caused tissue damage, while L-cystine- and L-tyrosine-capped AgNCs showed protective effects against cadmium-induced toxicity. L-cystine-capped AgNCs performed well as compared to other amino-acid AgNCs. The level of serum creatinine, alanine aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase and blood urea increased (p 0.05). The ALT and AST elevated (p < 0.05) in G4; however, other serological parameters in G4 and G6 did not show any noticeable change in their values. Histological analysis showed disturbed and deformed cellular structures in liver and kidney tissues of G2, G3 and G5. However, G4 and G6 samples demonstrated minute changes in comparison to G1. It is concluded that L-cystine- and L-tyrosine-capped AgNCs exhibited protective effects and should be tested further for developing safer nanoconjugates for biomedical uses.

To date, various reports have exhibited the antidiabetic activity of plant extracts, but this activity could be improved through the conversion of plant bioactives into metal nanoparticles. Aqueous plant extracts were prepared from two plants, Zingiber officinale and Mentha longifolia. Silver nanoparticles from aqueous plant extracts were synthesized and characterized through spectroscopic techniques, including ultraviolet–visible spectroscopy and Fourier transform infrared spectroscopy and scanning electron microscopy, in comparison with their respective plant extracts. After successful synthesis, these nanoparticles were evaluated for biological potentials of antioxidant, antimicrobial and antidiabetic activities. The nanoparticles of both plants offered outstanding antidiabetic potential, but the silver nanoparticles of Z. officinale showed the highest inhibition potential of 80.52% to α-amylase even at lower concentrations. The synthesized nanoparticles were found to be better antimicrobial agents against Bacillus subtilis and Escherichia coli as measured through a well diffusion assay as compared with aqueous extracts. These nanoparticles offered antioxidant potential that was better than that of their plant extracts but was slightly lower than that of the positive control gallic acid. This study gives a direction for improvement of the biological activity of plant-based medicine through green synthesis of silver nanoparticles.

Magnesium (Mg) metal and its alloy degradation product magnesium ion (Mg2+) can stimulate the metabolic activity of bone cells, which is beneficial to bone growth and healing. With biodegradable polycaprolactone (PCL) and magnesium particles as raw materials, electrospinning technology is used to prepare electrospun membrane materials doped with magnesium particles. Meanwhile, the scanning electron microscope, X-ray diffraction analysis technology and microcomputer-controlled electronic universal testing machine are adopted to analyze the physical and chemical properties of the material. The biocompatibility of electrospun membranes and their potential to induce osteogenic differentiation of human dental pulp stem cells (hDPSCs) were evaluated by in vitro cell experiments. The results showed that magnesium/PCL electrospun membranes doped with magnesium particles were successfully prepared with electrospinning technology, and the material has a good porous structure. Magnesium/PCL electrospun membranes have good biocompatibility and have the potential to induce osteogenic differentiation of hDPSCs. Among them, the effects of 10% magnesium/PCL electrospun membranes were the most obvious. Clinically, these materials provide new ideas for the restoration of alveolar bone defects and provide an experimental basis for the realization of alveolar bone regeneration.

The slippery zone of Nepenthes alata depends on its highly evolved morphology and structure to show remarkable superhydrophobicity, which has gradually become a biomimetic prototype for developing superhydrophobic materials. However, the mechanism governing this phenomenon has not been fully revealed through a model analysis. In this paper, the superhydrophobicity of the slippery zone is studied by contact angle measurement, morphology/structure examination and model analysis. The slippery zone causes an ultrapure water droplet to produce a considerably high contact angle (155.11–158.30°) and has micro–nanoscale hierarchical structures consisting of lunate cells and wax coverings. According to the Cassie–Baxter equation and a self-defined infiltration coefficient, a model was established to analyse the effect of a structure characteristic on the contact angle. The analysis, result showed that the calculated contact angle (154.67–159.49°) was highly consistent with the measured contact angle, indicating that the established model can quantitatively characterise the relationship between the contact angle and the structure characteristic. The authors’ study provides some evidences to further reveal the superhydrophobic mechanism of the slippery zone of N. alata, as well as inspiring the biomimetic development of superhydrophobic surfaces.

Here the authors report a versatile and strong underwater adhesive that was inspired by the chemical features of mussel foot proteins. A random copolymer (poly(N-(3,4-dihydroxyphenethyl)methacrylamide-co-methacryloxyethyltrimethyl ammonium chloride-co-acrylamide) (PDMA)–Tf2N) was prepared that contained side-chain catechol groups and quaternary ammonium cations that were ion-paired with bis(trifluoromethane-sulfonyl)imide anion (Tf2N−). After dissolving PDMA–Tf2N and poly(acrylic acid) in dimethyl sulfoxide, a polyelectrolyte complex coacervate adhesive (P2) could be formed, which could be triggered through solvent exchange. P2 exhibited outstanding underwater shear strength to various substrate surfaces. After a critical curing time (t s = 10 min), the adhesion strength of P2 to glass increased sharply up to 187.298 kPa (t s = 40 min).

The aim of this study was to develop solid dispersions (SDs) of clarithromycin (CLA) using hydrophilic polymers hydroxypropyl methylcellulose (HPMC) and xanthan gum (XNG) as drug carriers. An in vitro dissolution study was performed in dissolution media of pH 6.8, and the results were compared with those of standard drugs. In vivo pharmacokinetic studies were carried out on an animal model (rabbits). The thermal behavior of each SD formulation was studied using differential scanning calorimetry analysis. It was concluded from the results that the crystalline nature of CLA had been transformed into an amorphous form in SDs. Pharmacokinetic parameters were observed to improve in HPMC- as well as XNG-based SDs compared with those of the standard drug. Additionally, powder X-ray diffraction analysis also confirmed the phase transition (crystalline to amorphous) of the drug present in SDs. Higher values of C max were found in the case of HPMC-based SDs, whereas t max values were prolonged in SDs based on XNG. Additionally, the enhanced half-life values indicated that SDs would have the potential to achieve a once-daily dose and improved patient compliance of drugs. Hence, the formulated SDs of a poorly soluble drug, based on HPMC and XNG as carriers, exhibited a more hydrophilic nature with enhanced aqueous solubility and therefore improved bioavailability compared with that of a standard drug.

The study was intended to formulate nanoemulgel from the leaf extract of Musa acuminata. Ethanol and chloroform were used as solvents in the ratio of 1:8 (%w/v). DL-alpha-tocopherol, characterised by gas chromatography mass spectrometry, was identified to be the major component with potential biological activities. Based on a pseudo-ternary plot, the 1:1 S mix (surfactant:co-surfactant) ratio was optimised as it posed maximum regions of emulsion. The prepared nanoemulgel was evaluated for physical appearance, pH, spreadability and swelling index. The appearance was pale yellowish-white, translucent within a pH range of 5–5.8. Antimicrobial studies were performed against dandruff-causing microbes (Staphylococcus epidermidis and Malassezia furfur). In vitro studies were carried out for optimised formulations of EG2, EG4, CG2 and CG3. The drug release of 94.28% after 12 h with the Higuchi plot of R 2 value as 0.99 was observed for EG2. The kinetically optimised formulation, EG2, was found to have a good spreadability of 12.2 (g cm)/s and a swelling index of 64%.

Biocompatible hydroxyapatite (HAp) powders have thermodynamically driven tendencies to lower their surface areas due to the formation of irreversible aggregates. To address this challenge, HAp hybrid powders are herein prepared by using a traditional wet-precipitation method with subsequent hydrothermal carbonization for surface modification. The crystallite size, crystallite degree and area ratio of the infrared peak assigned to bonding water against those of free water are determined to investigate the variation of HAp crystallization with processing parameters. The crystallization of HAp is facilitated by enriched water in a stealth layer with water molecules evolved by citrate, nitrogen (N)-containing methylene blue (MB), hydrogen-group-rich β-cyclodextrin (CD) and oxygen-containing organic carbon shells. The low surface areas result in fabrication of nano-sized HAp powders with a uniform size distribution, well-dispersed morphologies and smooth surfaces through calcination of HAp-CD-MB@C. The pH values of acidic buffers increase slowly during incubation of HAp-CD-MB@C powders with chemical stability and a large grain size after calcination at 550°C for 2 h. The present study will shed light on the preparation of nano-sized inorganic powders with a uniform size distribution, well-dispersed morphologies and modulated chemical stability for potential applications as carriers of small molecular substances and fillers in composite materials.

Captopril is an angiotensin-converting enzyme commonly used to treat high blood pressure and to improve survival after a heart attack. Considering the importance of the assay of this drug, the authors propose a simple and cost-effective colorimetric technique for its quantitative determination. The detection strategy was based on the redshift of the surface plasmon resonance band of silver nanoparticles (AgNPs) induced by the action of captopril molecules. Under optimal experimental conditions, the interaction of AgNPs with captopril molecules in the presence of barium ions induces the aggregation of AgNPs. The final result of this process is an observable change in the color of the tested solution from pale yellow to light brown. The experiments showed that there is a linear relationship between the absorbance of the AgNP solution and the captopril concentration at about 720 nm. Thus, it is possible to assay the captopril amount just by measuring the absorbance of the examined solution at this wavelength. The calibration curve was linear in the range 1.0–6.0 μM captopril with a detection limit equal to 0.4 μM. The proposed strategy was successfully applied to the determination of captopril in pharmaceutical preparations.